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Compound of Interest

Compound Name: D-Glucose-13C,d

Cat. No.: B12404756 Get Quote

For researchers and professionals in drug development, the proper management and disposal

of chemical reagents are paramount for laboratory safety and environmental compliance. D-
Glucose-13C,d, a stable, non-radioactive, isotopically labeled compound, requires adherence

to standard chemical waste procedures rather than radiological waste protocols.[1][2] Unlike

their radioactive counterparts, stable isotopes do not decay or pose a radiation risk.[1][3]

The disposal of D-Glucose-13C,d should be handled with the same precautions as its

unlabeled equivalent, treating it as a standard chemical waste product.[1] Disposal procedures

are governed by federal, state, and local environmental regulations. Consulting your

institution's Environmental Health and Safety (EHS) department and the product's Safety Data

Sheet (SDS) is the critical first step in ensuring compliance and safety.

Key Safety and Disposal Information
The following table summarizes essential data for the safe handling and disposal of D-
Glucose-13C,d, compiled from safety data sheets.
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Parameter Value / Guideline Reference

Hazard Classification
Not classified as a hazardous

substance or mixture.

Personal Protective Equipment

(PPE)

Safety glasses/goggles,

protective gloves, lab coat.

Primary Disposal Method
Offer to a licensed professional

waste disposal company.

Spill Containment

Sweep or shovel solid material

into a suitable, sealed, and

labeled container for disposal,

minimizing dust generation.

Environmental Precautions
Prevent entry into drains,

sewers, or public waterways.

Incompatible Materials Strong oxidizing agents.

Step-by-Step Disposal Protocol
This protocol provides a systematic approach for the disposal of D-Glucose-13C,d in a

laboratory setting.

1. Pre-Disposal Assessment & Preparation:

Consult Safety Data Sheet (SDS): Before handling, thoroughly review the manufacturer-

specific SDS for D-Glucose-13C,d to understand its properties and any specific handling

advice.

Don Personal Protective Equipment (PPE): At a minimum, wear safety glasses with side

shields, chemical-resistant gloves, and a lab coat.

Work Area: Conduct all handling and preparation for disposal in a well-ventilated area, such

as a chemical fume hood, especially if there is a risk of generating dust.

2. Containerization and Labeling:
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Select Appropriate Container: Place waste D-Glucose-13C,d into a clean, dry, and sealable

container that is compatible with chemical waste.

Label Clearly: Securely affix a waste label to the container. The label must include:

The full chemical name: "Waste D-Glucose-13C,d"

Any other identifiers required by your institution’s waste management program.

Seal Container: Ensure the container is tightly sealed to prevent spills or leakage.

3. Waste Segregation and Storage:

Segregate Waste: Store the sealed container with other non-hazardous solid chemical

waste.

Avoid Incompatibles: Ensure the container is stored away from incompatible materials,

particularly strong oxidizing agents.

Designated Storage Area: Store the waste container in a designated, secure area for

chemical waste pickup, following institutional guidelines.

4. Final Disposal Arrangement:

Contact EHS: Notify your institution's Environmental Health and Safety (EHS) department or

the designated safety officer to schedule a pickup for the chemical waste.

Documentation: Record the disposal in your laboratory's chemical inventory or waste log.

Note the chemical name, quantity, and date of disposal. Never dispose of this chemical down

the drain or in regular trash.

Disposal Decision Workflow
The following diagram illustrates the logical steps and decision points for the proper disposal of

D-Glucose-13C,d.
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Start: Disposal of
D-Glucose-13C,d

1. Review Product SDS and
Institutional Policies

2. Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Is there a spill?

3a. Contain Spill
(Sweep, avoid dust, place in

 a sealed container)

Yes

3b. Prepare Waste
(Place in a sealed container)

No

4. Label Container Clearly
(Full Chemical Name)

5. Segregate from
Incompatible Materials

6. Store in Designated
Chemical Waste Area

7. Contact EHS for Pickup
by Licensed Disposal Service

8. Document Disposal
in Lab Inventory/Log

End: Proper Disposal
Complete

Click to download full resolution via product page

Caption: Decision workflow for the proper disposal of D-Glucose-13C,d.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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